2,7-Dichlorophenanthrene-9-carbonitrile

• Molecular Formula: C15H7Cl2N
• Molecular Weight: 272.1 g/mol
• IUPAC Name: 2,7-dichlorophenanthrene-9-carbonitrile
• InChI: InChI=1S/C15H7Cl2N/c16-11-1-3-13-9(6-11)5-10(8-18)15-7-12(17)2-4-14(13)15/h1-7H
• InChI Key: QNCIJMZXLZAZIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C=CC(=CC3=C(C=C2C=C1Cl)C#N)Cl

Description

2,7-Dichlorophenanthrene-9-carbonitrile is a useful research compound. Its molecular formula is C15H7Cl2N and its molecular weight is 272.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave vial was added 4-chloro-2-formylphenylboronic acid (480 mg, 2.6 mmol), 2-(2-bromo-5-chlorophenyl)acetonitrile (500 mg, 2 mmol), tetrakis(triphenyl phosphine)palladium (0) (100 mg, 0.085 mmol) and cesium carbonate (2.12 g, 6.5 mmol) sequentially. The mixture was suspended in toluene (10 mL) and methanol (5 mL). Then the reaction vial was sealed and place in a microwave reactor and irradiated at 150° C. for 10 minutes. The reaction was cooled to room temperature, diluted with ethyl acetate, and filtered through a short celite pad. The solution was concentrated. The crude residue was purified by flash chromatography to yield 2,7-dichlorophenanthrene-9-carbonitrile (110 mg, 19%)